Cas no 874202-49-0 (1H-Cyclopenta[b]benzofuran-2-carboxylic acid, 2,3,3a,8b-tetrahydro-1,6,8b-trihydroxy-8-methoxy-3a-(4-methoxyphenyl)-3-phenyl-, methyl ester, (1R,2R,3S,3aR,8bS)-rel-)

• Product Name: 1H-Cyclopenta[b]benzofuran-2-carboxylic acid, 2,3,3a,8b-tetrahydro-1,6,8b-trihydroxy-8-methoxy-3a-(4-methoxyphenyl)-3-phenyl-, methyl ester, (1R,2R,3S,3aR,8bS)-rel-
• CAS No: 874202-49-0
• MF: C₂₇H₂₆O₈
• MW: 478.490548610687
• CID: 5667379
• Update Time: 2023-09-11

1H-Cyclopenta[b]benzofuran-2-carboxylic acid, 2,3,3a,8b-tetrahydro-1,6,8b-trihydroxy-8-methoxy-3a-(4-methoxyphenyl)-3-phenyl-, methyl ester, (1R,2R,3S,3aR,8bS)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[b]benzofuran-2-carboxylic acid, 2,3,3a,8b-tetrahydro-1,6,8b-trihydroxy-8-methoxy-3a-(4-methoxyphenyl)-3-phenyl-, methyl ester, (1R,2R,3S,3aR,8bS)-rel-

• Inchi： 1S/C27H26O8/c1-32-18-11-9-16(10-12-18)27-22(15-7-5-4-6-8-15)21(25(30)34-3)24(29)26(27,31)23-19(33-2)13-17(28)14-20(23)35-27/h4-14,21-22,24,28-29,31H,1-3H3/t21-,22-,24-,26+,27+/m1/s1
• InChI Key： HYLOONIBWUNKDH-PXIJUOARSA-N
• SMILES： O1C2=CC(O)=CC(OC)=C2[C@]2(O)[C@H](O)[C@H](C(OC)=O)[C@@H](C3=CC=CC=C3)[C@]12C1=CC=C(OC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 645.4±55.0 °C(Predicted)
• pka: 8.93±0.70(Predicted)